Isobutyryl coenzyme A lithium salt
Isobutyryl coenzyme A lithium salt
Brand Name:
Vulcanchem
CAS No.:
103404-95-1
VCID:
VC20759358
InChI:
InChI=1S/C25H42N7O17P3S.Li/c1-13(2)24(37)53-8-7-27-15(33)5-6-28-22(36)19(35)25(3,4)10-46-52(43,44)49-51(41,42)45-9-14-18(48-50(38,39)40)17(34)23(47-14)32-12-31-16-20(26)29-11-30-21(16)32;/h11-14,17-19,23,34-35H,5-10H2,1-4H3,(H,27,33)(H,28,36)(H,41,42)(H,43,44)(H2,26,29,30)(H2,38,39,40);
SMILES:
[Li].CC(C)C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
Molecular Formula:
C25H41LiN7O17P3S
Molecular Weight:
844.6 g/mol
Isobutyryl coenzyme A lithium salt
CAS No.: 103404-95-1
Cat. No.: VC20759358
Molecular Formula: C25H41LiN7O17P3S
Molecular Weight: 844.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 103404-95-1 |
|---|---|
| Molecular Formula | C25H41LiN7O17P3S |
| Molecular Weight | 844.6 g/mol |
| Standard InChI | InChI=1S/C25H42N7O17P3S.Li/c1-13(2)24(37)53-8-7-27-15(33)5-6-28-22(36)19(35)25(3,4)10-46-52(43,44)49-51(41,42)45-9-14-18(48-50(38,39)40)17(34)23(47-14)32-12-31-16-20(26)29-11-30-21(16)32;/h11-14,17-19,23,34-35H,5-10H2,1-4H3,(H,27,33)(H,28,36)(H,41,42)(H,43,44)(H2,26,29,30)(H2,38,39,40); |
| Standard InChI Key | PGPHNCUNIGLUCX-UHFFFAOYSA-N |
| SMILES | [Li].CC(C)C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
| Canonical SMILES | [Li].CC(C)C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
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